Cas no 649757-54-0 (3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid)

3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid structure
649757-54-0 structure
Product Name:3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid
CAS No:649757-54-0
MF:C13H13NO4S
MW:279.31162238121
CID:409992
PubChem ID:71377615
Update Time:2025-04-19

3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-amino-5-(3,4-dimethoxyphenyl)-
    • 3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid
    • DTXSID40800248
    • AKOS017549440
    • 649757-54-0
    • EN300-143876
    • Inchi: 1S/C13H13NO4S/c1-17-9-4-3-7(5-10(9)18-2)11-6-8(14)12(19-11)13(15)16/h3-6H,14H2,1-2H3,(H,15,16)
    • InChI Key: DRQYEJNBRKOGNQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C=C1C1C=CC(=C(C=1)OC)OC)N

Computed Properties

  • Exact Mass: 279.05659
  • Monoisotopic Mass: 279.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 81.78

3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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3-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid
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Enamine
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Enamine
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Enamine
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Enamine
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